Cas no 2703772-05-6 (tert-butyl 1-amino-6-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: tert-butyl 1-amino-6-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 2703772-05-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD34551049
• CID: 5615794
• PubChem ID: 165945975
• Update Time: 2025-10-29

tert-butyl 1-amino-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-6-carboxylic acid, 1-amino-, 1,1-dimethylethyl ester
• EN300-33048411
• tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate
• 2703772-05-6
• tert-butyl 1-amino-6-azabicyclo3.2.1octane-6-carboxylate

• MDL： MFCD34551049
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(13)6-4-5-9(14)7-12/h9H,4-8,13H2,1-3H3
• InChI Key： KRWRLUMTEKETIE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CCCC1C2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±25.0 °C(Predicted)
• pka: 9.73±0.20(Predicted)

Additional information on tert-butyl 1-amino-6-azabicyclo3.2.1octane-6-carboxylate

tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate, with the CAS number 2703772-05-6, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[3.2.1]octane framework, which provides a rigid and versatile structure for various chemical modifications. The presence of an amino group at the 1-position and a tert-butyl ester at the 6-position further enhances its functional diversity, making it a valuable intermediate in drug discovery and synthesis.

Recent studies have highlighted the potential of tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of peptide mimetics and small-molecule inhibitors. The bicyclic structure of this compound is particularly advantageous due to its ability to adopt conformations that can mimic natural substrates, thereby enhancing binding affinity to target proteins.

The synthesis of tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core. This is often achieved through ring-closing metathesis or other cyclization reactions, followed by functionalization to introduce the amino and ester groups. The use of environmentally friendly catalysts and reagents has become a focus in recent synthetic strategies, aligning with the growing emphasis on sustainable chemistry practices.

In terms of applications, tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate has shown promise in the design of kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders. Its ability to form hydrogen bonds and engage in π-interactions with target proteins makes it an ideal candidate for modulating enzyme activity. Furthermore, its tert-butyl ester group provides additional stability and solubility properties, which are essential for drug-like behavior.

The structural versatility of this compound also extends to its use in peptide synthesis and conjugation reactions. By modifying the amino group or the ester moiety, researchers can tailor the compound's properties to suit specific biological applications. For instance, coupling this compound with fluorescent tags or radiolabels has enabled its use in imaging studies and diagnostic assays.

From an analytical standpoint, tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into its conformational dynamics and stereochemical properties, which are crucial for understanding its interactions with biological systems.

In conclusion, tert-butyl 1-amino-6-azabicyclo[3.2.1]octane-6-carboxylate represents a valuable addition to the arsenal of compounds used in modern drug discovery and chemical synthesis. Its unique structure, combined with its functional diversity, positions it as a key player in advancing therapeutic interventions across various disease states.